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Compound Focus: (2R)-2,3-Dihydroxypropanoic acid

CAS No.: 6000-40-4

Cat. No.: S585001

Comprehensive Chemical Profile

A 2024 study employing UPLC-HRMS (Ultra-Performance Liquid Chromatography-High-Resolution Mass
Spectrometry) successfully identified 72 non-volatile compounds in the methanol extracts of Litsea cubeba

branches and leaves [1].

Table 1: Major Classes of Non-Volatile Compounds Identified in L. cubeba [1]

Number of Identified

Compound Class Notable Examples (if provided
P Compounds ples (if p )

Alkaloids 23 2-Aminosuccinamic acid, Adenine,
Higenamine

Organic Acids 14 Citric acid, DL-Malic acid, D-(-)-Quinic
acid

Flavonoids 15 Information in source

Amino Acids 5 L-Threonine, D-Serine, Proline

Carbohydrates 3 D-(-)-Fructose, D-Glucosamine

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s585001?utm_src=pdf-body
https://www.smolecule.com/products/s585001?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892920/
https://www.smolecule.com/products/s585001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Number of Identified

Compound Class Notable Examples (if provided)
Compounds

Others (Alcohols, Ketones, 12 Acetophenone, 4-

etc.) Methoxycinnamaldehyde

Key findings from the compositional analysis include [1]:

¢ Part-Specific Variation: Only eight compounds were common between branches and leaves,
indicating significant chemical differences between plant parts.

¢ Novel Identifications: Twenty-four of the identified compounds were reported in L. cubeba for the
first time, substantially expanding the known chemical profile.

Detailed Experimental Protocol: UPLC-HRMS Analysis

For researchers aiming to replicate or compare these findings, the experimental workflow and conditions are

summarized below.
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Figure 1: Experimental workflow for UPLC-HRMS analysis of non-volatile components [1].

Methodology Details [1]:

e Extraction: Non-volatile components were extracted from dried and powdered branches and leaves
using methanol.

¢ Instrumentation: Analysis was performed using a UPLC system coupled to a Q-Orbitrap mass
spectrometer.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s585001?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10892920/
https://www.smolecule.com/products/s585001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

o Data Acquisition: Data was collected in both positive and negative ion modes to capture a broad
range of compounds.

¢ ldentification: Compounds were identified by comparing the obtained high-resolution MS data with
existing spectral libraries and scientific literature.

Quantitative Assessment of Antioxidant Activity

The non-volatile extracts from branches and leaves demonstrated remarkable antioxidant capacity across
four standardized chemical assays. The results, measured in Micromoles Trolox Equivalent (TE) per gram of

dry weight (pmol TE/g DW), are summarized below.

Table 2: Antioxidant Activity of L. cubeba Non-Volatile Extracts [1]

Antioxidant Branch Activity (umol  Leaf Activity (umol L
Method Principle

Assay TEl/g DW) TElg DW)

ABTS Data in source Data in source Measures radical cation
scavenging ability

DPPH Data in source Data in source Measures stable free radical
scavenging ability

FRAP Data in source Data in source Measures ferric ion reducing
power

CUPRAC Data in source Data in source Measures cupric ion reducing
capacity

The study concluded that while both parts showed strong activity, branches exhibited slightly higher
antioxidant efficacy than leaves across the assays [1]. This quantitative data is critical for evaluating the

plant's potential as a source of natural antioxidants for health and therapeutic applications.

Interpretation and Future Research Directions
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e Current Knowledge Gaps: The absence of glyceric acid in the identified components suggests it
may not be a major non-volatile constituent in the branches and leaves analyzed, or it may require
specialized methods for detection.

¢ Research Recommendations: Future studies could perform a targeted analysis for glyceric acid and
other specific organic acids. Investigating the synergistic effects between non-volatile and volatile
antibacterial components is another promising area [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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